Cas no 4536-23-6 (2-methylhexanoic acid)

• Product Name: 2-methylhexanoic acid
• CAS No: 4536-23-6
• Molecular Formula: C₇H₁₄O₂
• Molecular Weight: 130.18
• MDL: MFCD00002674
• CID: 45148
• PubChem ID: 20653

2-methylhexanoic acid Properties

Names and Identifiers

• 2-methylhexanoic acid
• (+/-)-2-methylhexanoic acid
• 2-hexanecarboxylicacid
• 2-Methylcaproic acid
• 2-methyl-hexanoicaci
• a-Methylcaproic acid
• CARBOXYLIC ACID C7
• R-2-methyl hexanoic acid
• rac-2-methylhexanoic acid

• MDL： MFCD00002674
• InChIKey： CVKMFSAVYPAZTQ-UHFFFAOYSA-N
• Inchi： 1S/C7H14O2/c1-3-4-5-6(2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• SMILES： CCCCC(C)C(=O)O
• BRN： 1721227

Computed Properties

• Exact Mass: 130.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 130.099
• Heavy Atom Count: 9
• Complexity: 88.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.89730
• PSA: 37.30000
• Refractive Index: n20/D 1.422(lit.)
• Boiling Point: 72°C/5.3mmHg
• Melting Point: -55.77°C (estimate)
• Vapor Pressure: 0.0576 mmHg ( 25 °C)(lit.)
• Flash Point: Fahrenheit: 222.8 ° f < br / > Celsius: 106 ° C < br / >
• FEMA: 3191
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 0.918 g/mL at 25 °C(lit.)

2-methylhexanoic acid Security Information

• Symbol:
• RTECS：MO8400600
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265 8/PG 2
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry and well ventilated area, away from incompatible substances and flammable areas,
• PackingGroup：III
• Risk Phrases： 34
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

2-methylhexanoic acid Customs Data

• HS CODE：29159080
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters